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molecular formula C12H20O4 B8366056 alpha-Methoxycarbonyl-gamma-hexyl-gamma-butyrolactone

alpha-Methoxycarbonyl-gamma-hexyl-gamma-butyrolactone

Cat. No. B8366056
M. Wt: 228.28 g/mol
InChI Key: LQLLBUOIMHVXME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06548713B2

Procedure details

A mixture of 30 mmol of dimethyl malonate, 2 mmol of 1-octene, 0.04 mmol of manganese(II) acetate, 0.01 mmol of cobalt(II) acetate and 2 ml of acetic acid was stirred at 90° C. in an atmosphere of a gaseous mixture of nitrogen and oxygen (9:1) (1 atm=0.101 MPa) for 3 hours. The resulting reaction mixture was analyzed to find that dimethyl 2-octylmalonate (yield: 56%), dimethyl 2-(2-oxooctyl)malonate (trace amount), α-methoxycarbonyl-γ-hexyl-γ-butyrolactone (yield: 6%), dimethyl 2-(2-octyloctyl)malonate (yield: 5%) and dimethyl 2,2-dioctylmalonate (yield: 3%) were produced with a conversion from 1-octene of 96%.
Name
dimethyl malonate
Quantity
30 mmol
Type
reactant
Reaction Step One
Name
1-octene
Quantity
2 mmol
Type
reactant
Reaction Step One
Name
manganese(II) acetate
Quantity
0.04 mmol
Type
catalyst
Reaction Step One
Name
cobalt(II) acetate
Quantity
0.01 mmol
Type
catalyst
Reaction Step One
Name
acetic acid
Quantity
2 mL
Type
solvent
Reaction Step One
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dimethyl 2-(2-oxooctyl)malonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dimethyl 2-octylmalonate
Yield
56%
Name
α-methoxycarbonyl-γ-hexyl-γ-butyrolactone
Yield
6%
Name
dimethyl 2-(2-octyloctyl)malonate
Yield
5%

Identifiers

REACTION_CXSMILES
[C:1]([O:8][CH3:9])(=[O:7])[CH2:2][C:3]([O:5][CH3:6])=[O:4].[CH2:10]=[CH:11][CH2:12][CH2:13][CH2:14]CCC.O=O.O=[C:21]([CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH3:37])[CH2:22][CH:23]([C:28]([O:30][CH3:31])=[O:29])[C:24]([O:26][CH3:27])=[O:25]>C([O-])(=O)C.[Mn+2].C([O-])(=O)C.C([O-])(=O)C.[Co+2].C([O-])(=O)C.C(O)(=O)C>[CH2:22]([CH:23]([C:28]([O:30][CH3:31])=[O:29])[C:24]([O:26][CH3:27])=[O:25])[CH2:21][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH3:37].[CH3:31][O:30][C:28]([CH:23]1[CH2:22][CH:21]([CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH3:37])[O:26][C:24]1=[O:25])=[O:29].[CH2:22]([CH:23]([CH2:28][CH2:10][CH2:11][CH2:12][CH2:13][CH3:14])[CH2:24][CH:2]([C:1]([O:8][CH3:9])=[O:7])[C:3]([O:5][CH3:6])=[O:4])[CH2:21][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH3:37] |f:4.5.6,7.8.9|

Inputs

Step One
Name
dimethyl malonate
Quantity
30 mmol
Type
reactant
Smiles
C(CC(=O)OC)(=O)OC
Name
1-octene
Quantity
2 mmol
Type
reactant
Smiles
C=CCCCCCC
Name
manganese(II) acetate
Quantity
0.04 mmol
Type
catalyst
Smiles
C(C)(=O)[O-].[Mn+2].C(C)(=O)[O-]
Name
cobalt(II) acetate
Quantity
0.01 mmol
Type
catalyst
Smiles
C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
Name
acetic acid
Quantity
2 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Three
Name
dimethyl 2-(2-oxooctyl)malonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C(CC(C(=O)OC)C(=O)OC)CCCCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting reaction mixture

Outcomes

Product
Name
dimethyl 2-octylmalonate
Type
product
Smiles
C(CCCCCCC)C(C(=O)OC)C(=O)OC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 56%
Name
α-methoxycarbonyl-γ-hexyl-γ-butyrolactone
Type
product
Smiles
COC(=O)C1C(=O)OC(C1)CCCCCC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 6%
Name
dimethyl 2-(2-octyloctyl)malonate
Type
product
Smiles
C(CCCCCCC)C(CC(C(=O)OC)C(=O)OC)CCCCCC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.